6-piperidin-3-yloxyisoquinoline;2,2,2-trifluoroacetic acid

• CAS No.: 918490-46-7
• Molecular Formula: C16H17F3N2O3
• Molecular Weight: 342.31 g/mol
• IUPAC Name: 6-piperidin-3-yloxyisoquinoline;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C14H16N2O.C2HF3O2/c1-2-14(10-15-6-1)17-13-4-3-12-9-16-7-5-11(12)8-13;3-2(4,5)1(6)7/h3-5,7-9,14-15H,1-2,6,10H2;(H,6,7)
• InChI Key: GDBVITZTTYBSBN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)OC2=CC3=C(C=C2)C=NC=C3.C(=O)(C(F)(F)F)O

Description

6-Piperidin-3-yloxyisoquinoline;2,2,2-trifluoroacetic acid is a chemical compound comprising two components:

• 6-Piperidin-3-yloxyisoquinoline: A heterocyclic aromatic molecule featuring an isoquinoline core substituted with a piperidin-3-yloxy group.
• 2,2,2-Trifluoroacetic acid (TFA): A strong acid commonly used as a counterion to enhance the solubility, stability, or crystallinity of basic compounds in pharmaceuticals .

This compound is associated with the drug candidate GSK256066, a phosphodiesterase 4 (PDE4) inhibitor studied for inflammatory diseases . The TFA salt form improves its physicochemical properties, making it suitable for preclinical and formulation studies.

Biological Activity

6-Piperidin-3-yloxyisoquinoline; 2,2,2-trifluoroacetic acid (CAS No. 918490-46-7) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological activity, including antifungal properties, synthesis methods, and structure-activity relationships (SAR).

The molecular formula of 6-piperidin-3-yloxyisoquinoline; 2,2,2-trifluoroacetic acid is $C_{16}H_{17}F_3N_2O_3$, with a molecular weight of approximately 350.32 g/mol. The compound features a trifluoroacetic acid moiety, which is known to enhance the solubility and stability of various drug candidates.

Property	Value
Molecular Formula	C16H17F3N2O3
Molecular Weight	350.32 g/mol
CAS Number	918490-46-7

Antifungal Activity

Recent studies have highlighted the antifungal potential of piperidine derivatives, including those related to isoquinoline structures. A study focused on piperidine-based compounds demonstrated their efficacy against Candida auris, a significant pathogen with rising resistance to conventional antifungals. The derivatives exhibited minimum inhibitory concentrations (MICs) ranging from 0.24 to 0.97 µg/mL and minimum fungicidal concentrations (MFCs) from 0.97 to 3.9 µg/mL .

Mechanism of Action:
The antifungal activity is attributed to the ability of these compounds to disrupt the plasma membrane integrity of fungal cells, leading to cell death through apoptosis and cell cycle arrest .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications in the piperidine structure can significantly influence the biological activity of these compounds. For instance, the introduction of different substituents on the isoquinoline ring can enhance antifungal potency or alter selectivity against various fungal strains .

Case Studies

• Antifungal Efficacy Against Candida auris:
  • Study Design: Synthesis and testing of six novel piperidine derivatives.
  • Results: Compounds pta1, pta2, and pta3 showed significant antifungal activity with low MICs.
  • Conclusion: These derivatives could serve as promising candidates for treating C. auris infections due to their dual mechanism involving membrane disruption and apoptotic induction .
• Flavonoids from Piper Species:
  • Context: While not directly related to the target compound, this study illustrates the broader context of piperidine derivatives in antimicrobial research.
  • Findings: Flavonoids exhibited notable antiprotozoal activity and highlighted the importance of structural variations in enhancing biological efficacy .

Comparison with Similar Compounds

Structural and Functional Analogues

(a) Isoquinoline Derivatives

• 6-Methoxyisoquinoline: Lacks the piperidinyloxy substituent and TFA counterion. This reduces basicity and solubility compared to the target compound.
• 6-(Piperidin-4-yloxy)isoquinoline: Positional isomerism (piperidin-4-yl vs. piperidin-3-yl) may alter binding affinity to biological targets like PDE4 .

(b) Piperidine-Containing Compounds

• 4-(Piperidin-3-yl)quinoline: Shares the piperidine moiety but lacks the isoquinoline scaffold. Such differences impact selectivity and metabolic stability.
• GSK256066 free base : Without TFA, the free base exhibits lower solubility in aqueous media, limiting its formulation versatility .

(c) TFA Salts of Related Drugs

• Imatinib trifluoroacetate : A TFA salt of the anticancer drug imatinib. Like the target compound, TFA enhances solubility but may introduce acidity-related stability challenges .
• Sunitinib trifluoroacetate: Another tyrosine kinase inhibitor-TFA salt. Comparative studies suggest TFA counterions generally improve bioavailability but require pH-controlled formulations .

Table 1: Comparative Data

Compound	Molecular Weight (g/mol)	Solubility (aq. media)	Key Application/Activity
6-Piperidin-3-yloxyisoquinoline;TFA	~408.3*	High (TFA-dependent)	PDE4 inhibition
6-Methoxyisoquinoline	173.2	Low	Scaffold for antimicrobials
GSK256066 free base	~325.3*	Moderate	Preclinical PDE4 studies
Imatinib trifluoroacetate	606.6	High	BCR-ABL kinase inhibition

*Calculated based on structural formulae.

Research Findings

• Synthesis: The target compound is synthesized via nucleophilic substitution of 6-chloroisoquinoline with piperidin-3-ol, followed by TFA salt formation .
• Stability : TFA salts are hygroscopic and may degrade under high humidity, requiring controlled storage .
• Biological Activity: GSK256066 (TFA salt) demonstrates nanomolar IC50 against PDE4, outperforming non-TFA analogues in cell-based assays .